methyl 4-(fluoromethyl)piperidine-4-carboxylate

• IUPAC Name: methyl 4-(fluoromethyl)piperidine-4-carboxylate
• InChI: InChI=1S/C8H14FNO2/c1-12-7(11)8(6-9)2-4-10-5-3-8/h10H,2-6H2,1H3
• InChI Key: LLPIZGABBXJEJW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(CCNCC1)CF
• Molecular Formula: C8H14FNO2
• Molecular Weight: 175.20 g/mol

Description

Methyl 4-(fluoromethyl)piperidine-4-carboxylate, also known as FMPC, is an organic compound that is widely used in scientific research due to its unique properties. It is a versatile and highly reactive compound that can be used in a variety of applications, from organic synthesis to drug discovery. FMPC is also known for its ability to form strong covalent bonds with other molecules, making it an ideal building block for a variety of chemical reactions.

Scientific Research Applications

Methyl 4-(fluoromethyl)piperidine-4-carboxylate has a wide range of scientific research applications. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. It has also been used in the synthesis of fluorinated compounds, which are essential for the development of new drugs and materials. Additionally, methyl 4-(fluoromethyl)piperidine-4-carboxylate has been used in the synthesis of peptides, which are important for drug discovery and development. Finally, methyl 4-(fluoromethyl)piperidine-4-carboxylate has been used in the synthesis of new catalysts, which are essential for the development of new chemical reactions.

Mechanism of Action

The mechanism of action of methyl 4-(fluoromethyl)piperidine-4-carboxylate is not fully understood, but it is believed to involve the formation of strong covalent bonds with other molecules. When methyl 4-(fluoromethyl)piperidine-4-carboxylate reacts with other molecules, it forms a strong bond between the two molecules, allowing them to interact and form new compounds. Additionally, methyl 4-(fluoromethyl)piperidine-4-carboxylate can act as a catalyst, allowing chemical reactions to occur more quickly and efficiently.
Biochemical and Physiological Effects
The biochemical and physiological effects of methyl 4-(fluoromethyl)piperidine-4-carboxylate are not well understood. However, it is believed that methyl 4-(fluoromethyl)piperidine-4-carboxylate can interact with certain proteins, enzymes, and other molecules in the body, altering their function and leading to changes in biochemical and physiological processes. Additionally, methyl 4-(fluoromethyl)piperidine-4-carboxylate is known to be toxic in high concentrations, and it can cause skin and eye irritation when exposed to the skin or eyes.

Advantages and Limitations for Lab Experiments

The main advantage of using methyl 4-(fluoromethyl)piperidine-4-carboxylate in lab experiments is its versatility and reactivity. methyl 4-(fluoromethyl)piperidine-4-carboxylate is highly reactive, making it ideal for a variety of chemical reactions. Additionally, it can form strong covalent bonds with other molecules, allowing it to be used in the synthesis of new compounds. However, methyl 4-(fluoromethyl)piperidine-4-carboxylate can be hazardous and can cause skin and eye irritation, so it should be handled with care in the lab. Additionally, the direct fluorination method of synthesis can be hazardous due to the presence of fluorine gas.

Future Directions

There are a number of potential future directions for the use of methyl 4-(fluoromethyl)piperidine-4-carboxylate in scientific research. For example, methyl 4-(fluoromethyl)piperidine-4-carboxylate could be used in the synthesis of new compounds, such as pharmaceuticals and agrochemicals, or in the development of new catalysts for chemical reactions. Additionally, methyl 4-(fluoromethyl)piperidine-4-carboxylate could be used in the development of new materials, such as polymers, or in drug discovery and development. Finally, methyl 4-(fluoromethyl)piperidine-4-carboxylate could be used in the development of new peptides, which are essential for drug discovery and development.

Synthesis Methods

Methyl 4-(fluoromethyl)piperidine-4-carboxylate can be synthesized using a variety of methods, including the direct fluorination of piperidine-4-carboxylic acid, the reaction of piperidine-4-carboxylic acid with fluorine, and the reaction of piperidine-4-carboxylic acid with fluoromethylmagnesium chloride. The direct fluorination method is the most common and involves the reaction of piperidine-4-carboxylic acid with fluorine gas at elevated temperatures. This method is relatively simple and efficient, but it can be hazardous due to the presence of fluorine gas. Alternatively, the reaction of piperidine-4-carboxylic acid with fluoromethylmagnesium chloride is a safer and more efficient method, but it requires special equipment and is more expensive.